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Compound of Interest

Compound Name: 4-Sulphobenzoic acid potassium

CAS No.: 22959-32-6

Cat. No.: B2601970

Get Quote

4-Sulphobenzoic acid potassium salt, also known as potassium 4-carboxybenzenesulfonate,

is an aromatic organic compound that possesses two distinct functional groups: a carboxylic

acid and a sulfonic acid, arranged in a para configuration on a benzene ring.[1] This unique

bifunctional nature, combined with its salt form, imparts properties that make it a valuable

compound in diverse scientific fields. Its high water solubility, a direct consequence of the

potassium sulfonate group, makes it particularly suitable for aqueous-phase applications.[2][3]

For researchers in drug development and material science, a thorough understanding of its

physical properties is paramount for its effective application, whether as a reactant in synthesis,

a component in advanced polymer nanocomposites, or as an excipient in pharmaceutical

formulations.[1][2][3] This guide provides a detailed examination of its core physical

characteristics, outlines robust protocols for their experimental verification, and explores the

direct linkage between these properties and their scientific applications.

Core Physicochemical Properties
A precise characterization of a compound begins with its fundamental physicochemical data.

The properties of 4-Sulphobenzoic acid potassium salt are summarized below, providing a

foundational dataset for any experimental design.
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Property Data Source(s)

Chemical Structure

A benzene ring substituted

with a carboxylic acid group

and a potassium sulfonate

group in the para (1,4)

positions.

[4]

IUPAC Name potassium 4-sulfobenzoate [5][6]

CAS Number 5399-63-3 [2][7]

Molecular Formula C₇H₅KO₅S or KO₃SC₆H₄CO₂H [2][7]

Molecular Weight ~240.27 g/mol [7]

Appearance

White to off-white crystalline

powder or crystals.[2][8] It is

noted to be hygroscopic.[5][6]

[9]

[2][5][6][8][9]

Melting Point

Data not consistently available

in provided sources,

suggesting it may decompose

at high temperatures.

[10]

Solubility

Readily soluble in water.[2][3]

A specific solubility has been

reported as 25 mg/mL in 1N

Acetic Acid.[11]

[2][3][11]

pKa

Specific pKa values for both

acidic protons are not readily

available in the provided

search results. However, the

compound contains a strongly

acidic sulfonic acid group and

a weakly acidic carboxylic acid

group.

Spectral Data ¹H NMR, ¹³C NMR, and IR

spectral data are available and

[5][11]
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conform to the expected

structure.[5][11]

Experimental Verification of Key Physical Properties
Trustworthiness in scientific research is built upon verifiable data. The following protocols

provide detailed, self-validating methodologies for determining the critical physical properties of

4-Sulphobenzoic acid potassium salt.

Protocol 1: Melting Point Determination via the Capillary
Method
The melting point is a fundamental indicator of a crystalline solid's purity. A sharp, narrow

melting range is characteristic of a pure substance, while impurities typically depress and

broaden this range.

Causality Behind the Method: This technique relies on controlled, slow heating to ensure

thermal equilibrium between the heating block, the thermometer, and the sample. Rapid

heating can cause the thermometer reading to lag behind the actual sample temperature,

leading to erroneously high and broad melting ranges.

Step-by-Step Methodology:

Sample Preparation: Ensure the 4-Sulphobenzoic acid potassium salt sample is

completely dry and finely powdered.[12] If the sample appears coarse, gently crush it using a

mortar and pestle.

Capillary Tube Loading: Invert an open-ended capillary tube and jab it into the powdered

sample. Tap the closed end of the tube firmly on a hard surface to pack the solid down.[13]

Repeat until a packed column of 2-3 mm height is achieved.[13]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus (e.g., a MelTemp).[13]

Approximate Determination (Optional but Recommended): If the melting point is unknown,

perform a rapid heating run (10-20°C/minute) to find an approximate value.[13] Allow the
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apparatus to cool significantly before the next step.

Accurate Determination: Using a fresh sample, heat rapidly to about 20°C below the

approximate melting point found in the previous step.[13]

Data Acquisition: Decrease the heating rate to 1-2°C per minute. Record the temperature at

which the first droplet of liquid appears (the onset of melting) and the temperature at which

the entire sample becomes a clear liquid (completion of melting).[14] This defines the melting

range.

Verification: Conduct at least two careful determinations. Consistent values validate the

result.

Prepare Dry, 
Powdered Sample

Load Capillary Tube
(2-3 mm height)

Insert into
Apparatus

Heat Rapidly to
~20°C Below MP

Heat Slowly
(1-2°C / min)

Record Temperature
Range (Onset to Clear)

Click to download full resolution via product page

Caption: Workflow for accurate melting point determination.

Protocol 2: Systematic Solubility Assessment
Solubility testing provides critical insights into a compound's polarity and the nature of its

functional groups. For 4-Sulphobenzoic acid potassium salt, this process confirms its ionic

character and the presence of an acidic proton.

Causality Behind the Method: The principle "like dissolves like" governs solubility. The high

water solubility is expected due to the ionic potassium sulfonate group. The compound's

remaining carboxylic acid proton should react with a base (like NaOH) to form a second, highly

soluble salt. This reaction will not occur with a weaker base (like NaHCO₃) if the carboxylic acid

is not sufficiently acidic. Its solubility in acid (HCl) is not expected to increase, as the functional

groups are already protonated or neutral.

Step-by-Step Methodology:

Solubility in Water:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.westlab.com/blog/measuring-melting-point
https://www.benchchem.com/product/b2601970/docs?utm_src=pdf-body-img#introduction-understanding-the-utility-of-a-bifunctional-aromatic-salt
https://www.benchchem.com/product/b2601970/docs?utm_src=pdf-body#introduction-understanding-the-utility-of-a-bifunctional-aromatic-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2601970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add ~20-30 mg of the compound to a test tube containing 1 mL of deionized water.

Agitate vigorously for 30-60 seconds.

Observe if the solid dissolves completely. The compound is expected to be water-soluble.

[2][3]

Test the resulting solution with litmus or pH paper. An acidic pH would be expected due to

the carboxylic acid group.[15][16]

Solubility in 5% NaOH Solution:

Use a fresh sample. Add 1 mL of 5% aqueous NaOH.

Agitate and observe. Dissolution indicates the presence of an acidic proton, which reacts

with the strong base to form a soluble sodium salt.[17][18] This is a confirmatory test for

the carboxylic acid group.

Solubility in 5% NaHCO₃ Solution:

Use a fresh sample. Add 1 mL of 5% aqueous NaHCO₃.

Agitate and observe. Dissolution, often with effervescence (CO₂ gas), indicates a strongly

acidic functional group, typically a carboxylic acid.[17][18]

Solubility in 5% HCl Solution:

Use a fresh sample. Add 1 mL of 5% aqueous HCl.

Agitate and observe. The compound is not expected to be more soluble in dilute acid. A

decrease in solubility might even be observed if the equilibrium is shifted away from the

highly soluble salt form.
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Caption: Decision tree for systematic solubility analysis.

Spectroscopic Profile
While detailed spectral analysis is beyond the scope of this guide, understanding the expected

spectroscopic signatures is crucial for identity confirmation.

¹H NMR (Proton NMR): In an appropriate solvent like D₂O, the spectrum would be

characterized by signals in the aromatic region (typically 7.5-8.5 ppm). Due to the para-

substitution, the aromatic protons will appear as a pair of doublets (an AA'BB' system),

reflecting their distinct chemical environments relative to the electron-withdrawing sulfonate

and carboxylate groups.
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Infrared (IR) Spectroscopy: The IR spectrum provides a fingerprint based on vibrational

frequencies of functional groups. Key expected absorptions include:

A strong, broad absorption around 3000 cm⁻¹ for the O-H of the carboxylic acid.

A sharp, strong absorption around 1700 cm⁻¹ for the C=O (carbonyl) of the carboxylic

acid.

Strong and characteristic absorptions for the S=O stretches of the sulfonate group,

typically found in the 1250-1150 cm⁻¹ and 1070-1030 cm⁻¹ regions.

Linking Physical Properties to Applications
The physical properties of 4-Sulphobenzoic acid potassium salt are not merely academic

data points; they are the direct enablers of its utility in research and development.

High Water Solubility: This is arguably its most important feature. The ionic sulfonate group

ensures its compatibility with aqueous systems, making it an ideal reactant for water-based

synthesis or a component in aqueous formulations, such as buffers or drug delivery systems.

[2][3]

Dual Functional Groups: The presence of both a strong acid (sulfonic) and a weak acid

(carboxylic) allows it to act as a versatile building block (reactant) for creating more complex

molecules.[2][9] For example, it is used to synthesize potassium and rubidium

arenesulfonates.[2]

Intercalating Ability: Its planar aromatic structure and ionic character allow it to act as an

intercalating compound. It has been successfully used to improve the exfoliation of clay in

the synthesis of poly(butylene terephthalate) (PBT) nanocomposites, enhancing the material

properties of the resulting polymer.[1][19]
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Caption: Relationship between physical properties and applications.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b2601970/docs?utm_src=pdf-body-img#introduction-understanding-the-utility-of-a-bifunctional-aromatic-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2601970?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
According to the Globally Harmonized System (GHS), 4-Sulphobenzoic acid potassium salt

is classified as a substance that causes skin irritation (H315), serious eye irritation (H319), and

may cause respiratory irritation (H335).[5][6]

Personal Protective Equipment (PPE): When handling this compound, especially in its

powdered form, appropriate PPE is required. This includes eye shields, gloves, and a dust

mask (e.g., N95).[9]

Handling: Avoid breathing dust.[10] Ensure adequate ventilation. Standard laboratory

practices for handling non-volatile chemical solids should be followed.

Conclusion
4-Sulphobenzoic acid potassium salt is a compound whose utility is directly derived from its

distinct physical properties. Its high water solubility, dual acidic functionality, and defined

crystalline nature make it a versatile tool for chemists and material scientists. By employing the

rigorous experimental protocols detailed in this guide, researchers can confidently verify its

properties, ensuring both the integrity of their results and the effective application of this

compound in the development of novel materials and pharmaceutical formulations.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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